Cas no 253308-23-5 ((4-(1,2,3-Thiadiazol-4-yl)phenyl)methanamine hydrochloride)

(4-(1,2,3-Thiadiazol-4-yl)phenyl)methanamine hydrochloride structure
253308-23-5 structure
Product Name:(4-(1,2,3-Thiadiazol-4-yl)phenyl)methanamine hydrochloride
CAS No:253308-23-5
MF:C9H10ClN3S
MW:227.713798999786
CID:1083550
PubChem ID:2737287
Update Time:2025-04-20

(4-(1,2,3-Thiadiazol-4-yl)phenyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (4-(1,2,3-Thiadiazol-4-yl)phenyl)methanamine hydrochloride
    • CHEMBL4207578
    • 175205-49-9
    • Benzenemethanamine,4-(1,2,3-thiadiazol-4-yl)-
    • MS-21988
    • W-206214
    • 1-[4-(1,2,3-THIADIAZOL-4-YL)PHENYL]METHANAMINE HYDROCHLORIDE
    • BDBM50458418
    • SCHEMBL1855124
    • 4-(1,2,3-thiadiazol-4-yl)benzylamine hydrochloride, AldrichCPR
    • DTXSID70371971
    • CHEBI:195126
    • (4-(1,2,3-Thiadiazol-4-yl)phenyl)methanaminehydrochloride
    • [4-(1,2,3-Thiadiazol-4-yl)phenyl]methylamine hydrochloride
    • 253308-23-5
    • [4-(thiadiazol-4-yl)phenyl]methanamine;hydrochloride
    • 4-(1,2,3-Thiadiazol-4-yl)benzylamine hydrochloride
    • WUUGGOQPXZDQNW-UHFFFAOYSA-N
    • Inchi: 1S/C9H9N3S.ClH/c10-5-7-1-3-8(4-2-7)9-6-13-12-11-9;/h1-4,6H,5,10H2;1H
    • InChI Key: WUUGGOQPXZDQNW-UHFFFAOYSA-N
    • SMILES: Cl.S1C=C(C2C=CC(CN)=CC=2)N=N1

Computed Properties

  • Exact Mass: 227.0283962g/mol
  • Monoisotopic Mass: 227.0283962g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 157
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 80Ų
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